Cas no 1333150-91-6 (2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-onehydrate)

• Product Name: 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-onehydrate
• CAS No: 1333150-91-6
• MF: C₁₂H₁₇N₅O₄
• MW: 295.294481992722
• CID: 4588770
• Update Time: 2025-06-22

2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-onehydrate Chemical and Physical Properties

Names and Identifiers

• 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-one:hydrate
• 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-onehydrate

• Inchi： 1S/C12H15N5O3.H2O/c1-5-6(3-18)8(19)2-7(5)17-4-14-9-10(17)15-12(13)16-11(9)20;/h4,6-8,18-19H,1-3H2,(H3,13,15,16,20);1H2/t6-,7-,8-;/m1./s1
• InChI Key： YXPVEXCTPGULBZ-QTPPMTSNSA-N
• SMILES： C=C1[C@H]([C@H](O)C[C@H]1N1C=NC2C(N=C(N)NC1=2)=O)CO.O

Additional information on 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-onehydrate

Professional Introduction to Compound with CAS No. 1333150-91-6 and Product Name: 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-onehydrate

The compound with the CAS number 1333150-91-6 and the product name 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-onehydrate represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The intricate architecture of this compound includes a purine core appended with a specific cyclopentyl side chain, which is chiral and possesses multiple stereocenters. This structural complexity not only makes it a subject of interest for synthetic chemists but also for researchers exploring its pharmacological properties.

Recent studies have highlighted the importance of purine derivatives in the development of therapeutic agents. Purines are fundamental components of nucleic acids and play a crucial role in various biological processes. The modification of purine scaffolds has led to the discovery of numerous drugs with diverse biological activities, including antiviral, anticancer, and anti-inflammatory effects. The compound in question (2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-onehydrate) is a novel derivative that combines a purine moiety with a cyclopentyl group, which is known to enhance binding affinity and selectivity towards biological targets.

The stereochemistry of the cyclopentyl side chain is particularly noteworthy. The configuration (1S,3R,4S) indicates a highly specific arrangement of substituents around the cyclopentane ring. This stereochemical precision is often critical for the biological activity of a molecule, as even minor changes in spatial orientation can significantly alter its interaction with biological receptors. The presence of hydroxyl and hydroxymethyl groups further contributes to the compound's complexity and potential for diverse interactions within biological systems.

In the realm of drug discovery, the synthesis of such complex molecules is both challenging and rewarding. The development of efficient synthetic routes to 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-onehydrate has been a focus of research due to its potential therapeutic applications. Advances in synthetic methodologies have enabled chemists to construct this molecule with high enantiomeric purity, which is essential for its intended use in pharmaceuticals. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve the desired stereochemical configuration.

The hydrate form of this compound underscores its solubility characteristics, which are important for formulation and administration purposes. Hydrated compounds often exhibit improved solubility in water-based solvents, making them more suitable for oral or injectable formulations. This property can enhance bioavailability and therapeutic efficacy, making it a desirable feature in drug design.

Current research in medicinal chemistry is increasingly focused on identifying novel molecular entities that can modulate biological pathways implicated in various diseases. The structural features of 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-onehydrate suggest potential interactions with enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Preclinical studies are being conducted to evaluate its biological activity and pharmacokinetic profile.

The cyclopentyl group appended to the purine core is particularly interesting from a pharmacological perspective. Cycloalkanes are known to enhance binding affinity by improving complementarity with biological targets due to their rigid three-dimensional structure. Additionally, the presence of multiple functional groups such as hydroxyl and hydroxymethyl moieties allows for hydrogen bonding interactions with polar residues on proteins or nucleic acids. These interactions can modulate enzyme activity or receptor signaling pathways.

One area of active investigation is the use of purine derivatives as inhibitors or activators of enzymes involved in DNA replication and repair. Given the importance of these processes in maintaining genomic stability and preventing diseases such as cancer, compounds that modulate these enzymes hold significant therapeutic promise. The unique structural features of 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-onehydrate make it an attractive candidate for further exploration in this context.

The synthesis and characterization of this compound also contribute to our understanding of molecular recognition principles in drug design. By studying how different substituents affect binding affinity and selectivity, chemists can gain insights into optimizing drug-like properties such as solubility, bioavailability, metabolic stability, and toxicity profiles.

Future directions in research may include exploring analogs derived from 2-amino-9-[(1S,3R,4S)-4-hydroxy-3-(hydroxymethyl)-2-methylidenecyclopentyl]-3H-purin-6-onehydrate that exhibit enhanced potency or reduced side effects through structural modifications while retaining key pharmacophoric elements responsible for biological activity.

In conclusion,2-amino-9-[(1S，3R，4S)-4-hydroxy - 3 - (hydroxymethyl) - 2 - methylidene cyclopentyl] - 3H - purin - 6 - onehydrate represents an exciting advancement in pharmaceutical chemistry due to its complex structure, unique stereochemistry,and potential therapeutic applications。Ongoing research efforts aimed at elucidating its pharmacological properties will continue to drive innovation within this field，offering new opportunities for treating various diseases。